Cas no 1318104-15-2 (tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate)
1318104-15-2 structure
Product Name:tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate
CAS No:1318104-15-2
MF:C13H14BrNO3
MW:312.159162998199
CID:1086028
PubChem ID:71302065
Update Time:2025-04-20
tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate
- F18493
- 1-Boc-6-bromo-1H-indol-3-ol
- DTXSID801149570
- 1-Boc-6-bromo-3-hydroxy-1H-indole
- 1H-Indole-1-carboxylic acid, 6-bromo-3-hydroxy-, 1,1-dimethylethyl ester
- tert-Butyl 6-bromo-3-hydroxy-1H-indole-1-carboxylate
- 1318104-15-2
- TERT-BUTYL 6-BROMO-3-HYDROXYINDOLE-1-CARBOXYLATE
-
- Inchi: 1S/C13H14BrNO3/c1-13(2,3)18-12(17)15-7-11(16)9-5-4-8(14)6-10(9)15/h4-7,16H,1-3H3
- InChI Key: RRTDNWXJGVXSHG-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(=CN(C(=O)OC(C)(C)C)C=2C=1)O
Computed Properties
- Exact Mass: 311.01571g/mol
- Monoisotopic Mass: 311.01571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.5Ų
tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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